2-{[1-(3-chloropyridin-4-yl)piperidin-4-yl]oxy}-5-(pyridin-4-yl)pyrimidine

• IUPAC Name: 2-[1-(3-chloropyridin-4-yl)piperidin-4-yl]oxy-5-pyridin-4-ylpyrimidine
• InChI: InChI=1S/C19H18ClN5O/c20-17-13-22-8-3-18(17)25-9-4-16(5-10-25)26-19-23-11-15(12-24-19)14-1-6-21-7-2-14/h1-3,6-8,11-13,16H,4-5,9-10H2
• InChI Key: JATPOWDXJQYVGP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=C(C=N2)C3=CC=NC=C3)C4=C(C=NC=C4)Cl
• Molecular Formula: C19H18ClN5O
• Molecular Weight: 367.8 g/mol

Description

This compound is a liver-targeted, orally available prodrug. It is converted by liver carboxyesterase (CES1) to its zwitterionic active drug. The pyridine derivatives are in great demand as synthons for pharmaceutical products. Moreover, pyridines are used either as biologically active substances or as building blocks for polymers with unique physical properties.

Synthesis Analysis

The synthesis of substituted pyridines with diverse functional groups has been reported. A ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans has been described.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a pyrimidylpiperazine cation joined by the C1/N3 atoms of each unit.

Chemical Reactions Analysis

Substitutions at the ortho and meta positions of the aryl were tested in conjunction with the methyl sulfone.

Mechanism of Action

This compound selectively inhibits PCSK9 protein synthesis. It has been shown to stimulate glucose-dependent insulin release by direct action in the pancreas and to promote secretion of the incretin GLP-1 by action in the gastrointestinal tract.

Future Directions

The pyrimidine moiety has been considered as a privileged structure in medicinal chemistry. Compounds containing pyrimidine as the core are reported to exhibit diverse types of biological and pharmaceutical activities. Therefore, the development of a robust synthetic route enabling the incorporation of sulfone and phosphonate moieties on the pyridine scaffold is highly needed in medicinal and agricultural chemistry.